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Compound of Interest

Compound Name: Fesoterodine Fumarate

Cat. No.: B195124

Introduction

Fesoterodine Fumarate is an antimuscarinic agent used for the treatment of overactive
bladder.[1][2] The purity of the active pharmaceutical ingredient (API) is critical for its safety and
efficacy. Impurity profiling is an essential part of the drug development and quality control
process, ensuring that the levels of any impurities are within acceptable limits. This application
note describes a validated stability-indicating reverse-phase high-performance liquid
chromatography (RP-HPLC) method for the determination of Fesoterodine Fumarate and its
related substances. The method is capable of separating Fesoterodine Fumarate from its
potential process-related impurities and degradation products.

Experimental Protocols
This section details the methodologies for the impurity profiling of Fesoterodine Fumarate.
1. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The
following chromatographic conditions have been found to be effective for the separation of
Fesoterodine Fumarate and its impurities.

Table 1: Chromatographic Conditions
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Parameter Method 1 Method 2 Method 3
Inertsil ODS-3V Inert-sustain C-18 Waters Symmetry C18
Column (150mm x 4.6mm, (250mm x 4.6 mm, (250 x 4.6 mm, 5 ym)

Sum)[1]

5um)[3]

[4]

Mobile Phase A

Buffer: 1.15g
Ammonium
dihydrogen
orthophosphate &
2.0mL Triethylamine in
1000mL water, pH 3.0
with Orthophosphoric
acid[1]

Buffer: 3mL H3PO4
(85%) & 1.0g 1-
Octane sulphonic acid
sodium salt anhydrous
in 1000mL water, pH
~7.2 with dilute
potassium hydroxide
solution[3][5][6]

0.05% trifluoroacetic

acid in water[4]

Acetonitrile: water

90% of 0.02% TFA in

Mobile Phase B Methanol[1] methanol and 10% of
(90:10 viv)[3][5][6]
water[4]
Isocratic:
Elution Mode Buffer:Methanol Gradient Gradient[4]
(42:58 viv)[1]
Flow Rate 1.0 mL/min[1] 1.2 mL/min[3][6] Not Specified
Column Temperature 30°CJ[1] 45°CJ3][6] 30°C[4]
Detection Wavelength 210 nm[1] 220 nm[3][6] 220 nm[4]
Injection Volume Not Specified 20 pL[3] 75 pL[4]
Diluent Not Specified Mobile phase-A[3] Not Specified

2. Standard and Sample Preparation

o Standard Solution: Accurately weigh and dissolve an appropriate amount of Fesoterodine

Fumarate reference standard in the diluent to obtain a known concentration.

o Sample Solution: Accurately weigh and dissolve the Fesoterodine Fumarate sample in the

diluent to obtain a similar concentration to the standard solution.
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o Spiked Sample Solution: To confirm the separation of impurities, a sample solution can be
spiked with known impurities at a concentration of approximately 0.15% of the Fesoterodine
Fumarate concentration.[3]

3. Forced Degradation Studies

Forced degradation studies are performed to demonstrate the stability-indicating nature of the
HPLC method.[3] The drug substance is subjected to various stress conditions to induce
degradation.

Acid Hydrolysis: Treat the drug substance with 0.1N HCI at 80°C for 30 minutes.[1]

» Base Hydrolysis: Treat the drug substance with 0.1N NaOH at ambient temperature for 5
minutes.[1]

» Oxidative Degradation: Treat the drug substance with 10% H202 at 80°C for 30 minutes.[1]
o Thermal Degradation: Expose the solid drug substance to heat at 80°C for 7 days.[1]

» Photolytic Degradation: Expose the drug substance to light of 1.2 million LUX hours.[1]
Data Presentation

The quantitative data for the known impurities of Fesoterodine Fumarate are summarized in
the table below. The retention times (RT) and relative retention times (RRT) are crucial for
impurity identification.

Table 2: Impurity Profile of Fesoterodine Fumarate
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Relative Retention Time

Impurity Name Retention Time (min) (RRT)
5-hydroxymethyltolterodine (5-

HM)'/I')[Z][;/] Y ( 3.8[7] ~0.35
Aldehyde impurity[2][7] 13.5[7] ~1.23
Benzylated hydroxy impurity[2] 16.7[7] 150

[7]

Tolterodine ester impurity[2][7] 21.5[7] ~1.95
Diester impurity[2][7] 37.1[7] ~3.37
Double bond impurity[3] Not Specified Not Specified
Diol impurity[3] Not Specified Not Specified
Propionate impurity[3] Not Specified Not Specified
Toluoy! hydroxyl impurity[3] Not Specified Not Specified
Benzyloxy impurity[3] Not Specified Not Specified

Note: Retention times and RRTs are approximate and may vary depending on the specific
chromatographic conditions used.

Mandatory Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the impurity profiling of Fesoterodine
Fumarate by RP-HPLC.
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Caption: Experimental workflow for Fesoterodine Fumarate impurity profiling.
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Logical Relationship of Fesoterodine Fumarate and its Impurities

This diagram shows the relationship between the active pharmaceutical ingredient and its
potential impurities, which can arise from the manufacturing process or degradation.
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Caption: Fesoterodine Fumarate and its related impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b195124#impurity-profiling-of-fesoterodine-fumarate-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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